Cas no 175277-17-5 (1-3,5-Di(trifluoromethyl)phenyl-2-thiourea)

• Product Name: 1-3,5-Di(trifluoromethyl)phenyl-2-thiourea
• CAS No: 175277-17-5
• MF: C₉H₆F₆N₂S
• MW: 288.21276140213
• MDL: MFCD00041172
• CID: 92151
• PubChem ID: 2736183
• Update Time: 2025-05-27

1-3,5-Di(trifluoromethyl)phenyl-2-thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Bis(trifluoromethyl)phenyl)thiourea
• N-[3,5-DI(TRIFLUOROMETHYL)PHENYL]THIOUREA
• 3,5-BIS(TRIFLUOROMETHYL)PHENYLTHIOUREA
• 1-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]THIOUREA
• 1-[3,5-DI(TRIFLUOROMETHYL)PHENYL]-2-THIOUREA
• N-[3,5-Bis(trifluoromethyl)phenyl]thiourea
• (3,5-Bis-trifluoromethyl-phenyl)-thiourea
• [3,5-bis(trifluoromethyl)phenyl]thiourea
• 1-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]-2-THIOUREA
• 1-[3,5-Bis(Trifluoromethyl)Phenyl]-2-Thi
• 3,5-Bis(trifluoromethyl)phenylthiourea 98%
• 3,5-Bis(trifluoromethyl)phenylthiourea, 98+%
• 1-3,5-Bis(trifluoromethyl)phenylüthiourea, 98%
• FS-3909
• (3,5-bistrifluoromethylphenyl)thiourea
• CWRWOECVPKDZIC-UHFFFAOYSA-N
• Maybridge1_008805
• SCHEMBL260584
• HMS566I05
• Thiourea, N-[3,5-bis(trifluoromethyl)phenyl]-
• AKOS022181174
• DTXSID20371188
• MFCD00041172
• CCG-254670
• D85868
• A811997
• 175277-17-5
• CS-0314232
• Thiourea,N-[3,5-bis(trifluoromethyl)phenyl]-
• FT-0614478
• 1,3-Bis(trifluoromethyl)-5-thioureidobenzene, 1,3-Bis(trifluoromethyl)-5-(carbamothioylamino)benzene
• DB-065070
• N-[3,5-Bis(Trifluoromethyl)Phenyl]-Thiourea
• 1-3,5-Di(trifluoromethyl)phenyl-2-thiourea

• MDL： MFCD00041172
• Inchi： 1S/C9H6F6N2S/c10-8(11,12)4-1-5(9(13,14)15)3-6(2-4)17-7(16)18/h1-3H,(H3,16,17,18)
• InChI Key： CWRWOECVPKDZIC-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 288.01600
• Monoisotopic Mass: 288.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 70.1A^2

Experimental Properties

• Color/Form: crystal
• Density: 1.561
• Melting Point: 166 °C
• Boiling Point: 244.1°C at 760 mmHg
• Flash Point: 101.4°C
• Refractive Index: 1.525
• PSA: 70.14000
• LogP: 4.15300
• Solubility: Not determined

1-3,5-Di(trifluoromethyl)phenyl-2-thiourea Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：2811
• Hazard Category Code： 20/21/22
• Safety Instruction： S22-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S22-36/37/39-45
• HazardClass：6.1
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R20/21/22